3-chloro-4-methoxy-N-3-pyridinylbenzamide
Overview
Description
3-chloro-4-methoxy-N-3-pyridinylbenzamide, also known as CPB, is a chemical compound that has gained interest in scientific research due to its potential as a therapeutic agent. CPB belongs to the class of benzamide derivatives and has been found to exhibit promising biological activity.
Mechanism of Action
The exact mechanism of action of 3-chloro-4-methoxy-N-3-pyridinylbenzamide is not fully understood. However, studies suggest that it may act by inhibiting the activity of certain enzymes and proteins involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
3-chloro-4-methoxy-N-3-pyridinylbenzamide has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the activity of certain proteins involved in cancer cell growth and inflammation. In animal models, 3-chloro-4-methoxy-N-3-pyridinylbenzamide has been found to reduce tumor growth and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of 3-chloro-4-methoxy-N-3-pyridinylbenzamide as a research tool is its relatively low toxicity compared to other anticancer agents. However, its solubility in water is limited, which can make it difficult to use in certain experiments.
Future Directions
Further research is needed to fully understand the mechanism of action of 3-chloro-4-methoxy-N-3-pyridinylbenzamide and its potential as a therapeutic agent. Possible future directions include investigating its use in combination with other anticancer agents, exploring its potential as an anti-inflammatory agent, and developing more effective methods for delivering the compound to cancer cells.
Synthesis Methods
The synthesis of 3-chloro-4-methoxy-N-3-pyridinylbenzamide involves the reaction of 3-chloro-4-methoxyaniline with 3-pyridinecarboxylic acid, followed by the addition of thionyl chloride and N,N-dimethylformamide. The resulting product is then treated with benzoyl chloride to form the final compound.
Scientific Research Applications
3-chloro-4-methoxy-N-3-pyridinylbenzamide has been extensively studied for its potential as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. 3-chloro-4-methoxy-N-3-pyridinylbenzamide has also been investigated for its potential as an anti-inflammatory agent, with studies showing its ability to reduce inflammation in animal models.
properties
IUPAC Name |
3-chloro-4-methoxy-N-pyridin-3-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O2/c1-18-12-5-4-9(7-11(12)14)13(17)16-10-3-2-6-15-8-10/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUUQDFSXQYYHPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CN=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-methoxy-N-(pyridin-3-YL)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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